N-(2,4-dimethoxyphenyl)-N'-methylethanediamide

• IUPAC Name: N'-(2,4-dimethoxyphenyl)-N-methyloxamide
• InChI: InChI=1S/C11H14N2O4/c1-12-10(14)11(15)13-8-5-4-7(16-2)6-9(8)17-3/h4-6H,1-3H3,(H,12,14)(H,13,15)
• InChI Key: XNPIDENBJYANFA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=O)NC1=C(C=C(C=C1)OC)OC
• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol

Description

N-(2,4-dimethoxyphenyl)-N'-methylethanediamide, commonly known as methoxyacetylfentanyl, is a synthetic opioid that belongs to the fentanyl family. It is a highly potent and addictive drug that has been associated with numerous overdose deaths. Despite its dangerous nature, methoxyacetylfentanyl has also been the subject of scientific research due to its potential use in medicine.

Mechanism of Action

Methoxyacetylfentanyl acts on the central nervous system by binding to mu-opioid receptors in the brain and spinal cord. This results in the inhibition of pain signals and the release of dopamine, which produces a euphoric effect. The drug also has sedative and respiratory depressant effects, which can be dangerous at high doses.
Biochemical and Physiological Effects:
Methoxyacetylfentanyl has a range of biochemical and physiological effects on the body. It can cause respiratory depression, which can lead to hypoxia and death. It can also cause sedation, dizziness, nausea, and vomiting. Long-term use can result in tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

Methoxyacetylfentanyl has several advantages and limitations for lab experiments. Its high potency makes it useful for studying the mu-opioid receptor and its role in pain relief. However, its addictive nature and potential for overdose make it unsuitable for long-term studies or clinical trials.

Future Directions

There are several future directions for research on methoxyacetylfentanyl. One area of interest is the development of safer and more effective painkillers that target the mu-opioid receptor. Another area is the study of the molecular mechanisms underlying addiction and tolerance to opioids. Finally, there is a need for better understanding of the risks associated with the use of synthetic opioids and how to prevent overdose deaths.

Synthesis Methods

Methoxyacetylfentanyl is synthesized through a complex chemical process that involves the use of various reagents and catalysts. The exact process is not disclosed due to the illicit nature of the drug. However, it is known that the starting material for the synthesis is fentanyl, which is modified through the addition of methoxy and acetyl groups.

Scientific Research Applications

Methoxyacetylfentanyl has been the subject of scientific research due to its potential use as an analgesic or painkiller. Studies have shown that it has a high affinity for the mu-opioid receptor, which is responsible for mediating pain relief. However, its potency and addictive nature make it unsuitable for clinical use.